Cas no 112671-56-4 (ethyl N-(3-bromopyridin-4-yl)carbamate)

• Product Name: ethyl N-(3-bromopyridin-4-yl)carbamate
• CAS No: 112671-56-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 2881093
• PubChem ID: 13803674
• Update Time: 2025-04-21

ethyl N-(3-bromopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(3-bromopyridin-4-yl)carbamate
• HS-3328
• 112671-56-4
• Ethyl N-(3-bromo-4-pyridinyl)carbamate
• AKOS020739329

• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)11-7-3-4-10-5-6(7)9/h3-5H,2H2,1H3,(H,10,11,12)
• InChI Key： TZVUDGNHCNRYST-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1NC(=O)OCC

Computed Properties

• Exact Mass: 243.98474Da
• Monoisotopic Mass: 243.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų